Cas no 59216-77-2 (Methyl 5-hydroxy-2-nitrobenzoate)

Methyl 5-hydroxy-2-nitrobenzoate Properties

Names and Identifiers

• Benzoic acid, 5-hydroxy-2-nitro-, methyl ester
• methyl 5-hydroxy-2-nitrobenzoate
• Z1172114095
• 5-Hydroxy-2-nitrobenzoic acid methyl ester
• MFCD00100487
• MS-9489
• methyl5-hydroxy-2-nitrobenzoate
• doi:10.14272/VYLLCOXNYMTKMD-UHFFFAOYSA-N.1
• SY185783
• CS-0210731
• DTXSID50513054
• 10.14272/VYLLCOXNYMTKMD-UHFFFAOYSA-N.1
• SCHEMBL268199
• 5-hydroxy-2-nitro-benzoic acid methyl ester
• FT-0719262
• EN300-75208
• AKOS006283280
• methyl-5-hydroxy-2-nitrobenzoate
• VYLLCOXNYMTKMD-UHFFFAOYSA-N
• methyl 5-hydroxy-2-nitro-benzoate
• 59216-77-2
• F97576
• +Expand

• InChIKey： VYLLCOXNYMTKMD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO5/c1-14-8(11)6-4-5(10)2-3-7(6)9(12)13/h2-4,10H,1H3
• SMILES： OC1=CC(C(OC)=O)=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 197.03241
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 197.03242232g/mol
• Heavy Atom Count: 14
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67